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Compound of Interest

Methyl 3-tert-butyl-4-
Compound Name:

hydroxybenzoate
CAS No.: 39778-63-7
Cat. No.: B1356400

Get Quote

Executive Summary & Chemical Identity

Methyl 3-tert-butyl-4-hydroxybenzoate (often referred to as the mono-tert-butyl derivative of
Methyl Paraben) is a lipophilic, hindered phenolic compound. It serves as a critical intermediate
in the synthesis of complex antioxidants and pharmaceutical agents. Structurally, it combines
the ester functionality of methyl 4-hydroxybenzoate with a bulky tert-butyl group at the ortho
position relative to the hydroxyl group. This steric hindrance modulates the reactivity of the
phenolic hydroxyl, enhancing its radical-scavenging stability compared to the unhindered
parent compound.

Chemical Structure & Identifiers
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Property Detail

IUPAC Name Methyl 3-(1,1-dimethylethyl)-4-hydroxybenzoate

3-tert-butyl-4-hydroxybenzoic acid methyl ester;
Common Names
Mono-t-butyl methyl paraben

Molecular Formula C12H1603
Molecular Weight 208.25 g/mol
Core Moiety Hindered Phenol / Benzoate Ester

Phenolic -OH (sterically hindered), Methyl Ester,

Key Functional Groups
tert-Butyl

Physicochemical Properties

The introduction of the tert-butyl group significantly alters the physicochemical profile of the
parent methyl paraben, increasing lipophilicity and reducing the acidity of the phenolic proton.

Fundamental Constants (Experimental & Predicted)

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Parameter Value (Approx./Range) Significance

Solid at room temperature;
Melting Point 65—-72°C lower than parent paraben due

to symmetry disruption.

High boiling point necessitates
Boiling Point ~290 — 300 °C (at 760 mmHg) vacuum distillation for

purification.

Highly lipophilic; suitable for

LogP (Octanol/Water) ~3.5-3.8 lipid-based formulations or
membrane permeation.
Less acidic than methyl

pKa (Phenolic) ~8.5-9.0 paraben (pKa ~8.4) due to

electron-donating alkyl group.

Solubility

Soluble in alcohols, ethers,

CHCIs; Insoluble in water.

Requires organic solvents for

reaction and extraction.

Synthesis & Production Protocols

The synthesis of Methyl 3-tert-butyl-4-hydroxybenzoate is typically achieved via the Friedel-

Crafts alkylation of Methyl 4-hydroxybenzoate (Methyl Paraben) using a tert-butyl source

(isobutylene or tert-butanol) and an acid catalyst.

Mechanistic Pathway

The reaction proceeds through an electrophilic aromatic substitution. The bulky tert-butyl

carbocation attacks the ortho position relative to the activating hydroxyl group. Control of

stoichiometry is critical to prevent over-alkylation to the 3,5-di-tert-butyl derivative.
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Figure 1: Synthetic pathway for the mono-alkylation of Methyl Paraben. Strict stoichiometric
control favors the mono-substituted product.

Experimental Protocol: Selective Mono-Alkylation

Objective: Synthesize Methyl 3-tert-butyl-4-hydroxybenzoate with >90% selectivity.

Reagents:

Methyl 4-hydroxybenzoate (15.2 g, 100 mmol)

tert-Butanol (7.4 g, 100 mmol) or Isobutylene gas

Sulfuric Acid (98%, 1.0 mL) or Methanesulfonic acid

Solvent: Dichloromethane (DCM) or Glacial Acetic Acid
Step-by-Step Procedure:

» Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux
condenser, dissolve Methyl 4-hydroxybenzoate in 50 mL of solvent (DCM).

o Catalyst Addition: Cool the solution to 0-5 °C in an ice bath. Add the acid catalyst dropwise
to prevent exotherms.

o Alkylation:
o Method A (t-Butanol): Add tert-butanol dropwise over 30 minutes.

o Method B (Isobutylene): Bubble isobutylene gas slowly into the solution until 1.0
equivalent is absorbed (monitor by weight).

e Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor via
TLC (Hexane:Ethyl Acetate 8:2) or HPLC. The mono-product typically appears as a spot less
polar than the starting material but more polar than the di-tert-butyl byproduct.

e Quenching: Quench the reaction with 50 mL of saturated NaHCOs solution.
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o Work-up: Extract the organic layer, wash with water (2 x 50 mL) and brine (1 x 50 mL). Dry

over anhydrous Naz2SOa.

 Purification: Concentrate the solvent in vacuo. Recrystallize the crude solid from aqueous

methanol or hexane to remove unreacted starting material and traces of the di-tert-buty!l

derivative.

Analytical Characterization

Confirming the structure requires distinguishing the mono-substituted product from the starting

material and the di-substituted impurity.

Technique

Expected Signals | Characteristics

H NMR (CDCls, 400 MHz)

0 1.42 (s, 9H): tert-Butyl group.d 3.89 (s, 3H):
Methyl ester (-OCHs).d 5.40 (s, 1H): Phenolic -
OH (exchangeable).d 6.75 (d, J=8.4 Hz, 1H):
Aromatic H at C5.6 7.80 (dd, J=8.4, 2.0 Hz, 1H):
Aromatic H at C6.6 7.95 (d, J=2.0 Hz, 1H):
Aromatic H at C2.

IR Spectroscopy

3300-3400 cm~1: O-H stretch (hindered
phenol).1715 cm~1: C=0 stretch (ester).2960
cm~1: C-H stretch (aliphatic t-butyl).

Mass Spectrometry (GC-MS)

m/z 208 [M]+: Molecular ion.m/z 193 [M-CHs]+:
Loss of methyl from t-butyl (characteristic of t-

butyl aromatics).

Applications in Drug Development & Research

Methyl 3-tert-butyl-4-hydroxybenzoate is primarily utilized as a functional building block and

a mechanistic probe in antioxidant research.

Antioxidant Mechanism (HAT vs. SET)

The compound acts as a chain-breaking antioxidant. The bulky tert-butyl group stabilizes the

phenoxy radical formed after hydrogen atom transfer (HAT).
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Figure 2: Hydrogen Atom Transfer (HAT) mechanism. The tert-butyl group sterically protects
the phenoxy radical, preventing rapid propagation.

Pharmaceutical Intermediate

 Lipid-Lowering Agents: Used in the synthesis of fibrate analogues where increased
lipophilicity is required.

» Anti-Inflammatory Drugs: Precursor for dual antioxidant/anti-inflammatory candidates
designed to mitigate oxidative stress in tissue.

o Polymer Stabilizers: Acts as a non-discoloring stabilizer for polyolefins, often serving as a
model compound to test the efficacy of mono-hindered vs. di-hindered phenolic esters.

Safety & Handling Guidelines

While structurally related to food-grade preservatives (parabens) and antioxidants (BHT), this
specific derivative should be handled with standard laboratory precautions for irritants.

e Hazard Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319).
» Handling: Use chemical-resistant gloves (Nitrile) and safety goggles. Avoid inhalation of dust.

o Storage: Store in a cool, dry place away from strong oxidizing agents. The compound is
stable under normal conditions but may discolor upon prolonged exposure to light and air
due to slow oxidation of the phenol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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